Cas no 4445-30-1 (2-(2-Hydroxyphenyl)benzoic acid, dehydrate)

• Product Name: 2-(2-Hydroxyphenyl)benzoic acid, dehydrate
• CAS No: 4445-30-1
• MF: C₁₃H₁₀O₃
• MW: 214.216703891754
• MDL: MFCD00094285
• CID: 2601130
• PubChem ID: 5045338
• Update Time: 2025-10-28

2-(2-Hydroxyphenyl)benzoic acid, dehydrate Chemical and Physical Properties

Names and Identifiers

• 2-(2-Hydroxyphenyl)benzoic acid
• 2-(2-Hydroxyphenyl)benzoic acid, dehydrate
• 2'-Hydroxy-biphenyl-2-carbonsaeure
• 2'-hydroxy-biphenyl-2-carboxylic acid
• AKOS022651281
• 4445-30-1
• 2'-hydroxybiphenyl-2-carboxylic acid
• CS-0210343
• BS-28799
• 2'-Hydroxy[1,1'-biphenyl]-2-carboxylic acid
• MFCD00094285
• 2 inverted exclamation marka-Hydroxy[1,1 inverted exclamation marka-biphenyl]-2-carboxylic acid
• 2'-Hydroxy-[1,1'-biphenyl]-2-carboxylicacid
• SCHEMBL1919550
• 2'-hydroxy-2-biphenylcarboxylic acid
• DTXSID60407758
• 2'-Hydroxy-[1,1'-biphenyl]-2-carboxylic acid
• 636-936-7

• MDL： MFCD00094285
• Inchi： 1S/C13H10O3/c14-12-8-4-3-6-10(12)9-5-1-2-7-11(9)13(15)16/h1-8,14H,(H,15,16)
• InChI Key： LTDWHGJBVJGQKY-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 214.06300
• Monoisotopic Mass: 214.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53000
• LogP: 2.75740

Additional information on 2-(2-Hydroxyphenyl)benzoic acid, dehydrate

2-(2-Hydroxyphenyl)benzoic acid, dehydrate (CAS No. 4445-30-1): A Comprehensive Overview

2-(2-Hydroxyphenyl)benzoic acid, dehydrate, with the CAS No. 4445-30-1, is a specialized organic compound that has garnered significant attention in both academic and industrial research. This compound, often referred to as a salicylic acid derivative, is widely studied for its unique chemical properties and potential applications in pharmaceuticals, cosmetics, and material science. Its molecular structure, featuring a hydroxyl group and a carboxylic acid moiety, makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for 2-(2-Hydroxyphenyl)benzoic acid, dehydrate has surged due to its role in the development of UV filters and antioxidants in skincare formulations. With growing consumer interest in natural and sustainable ingredients, researchers are exploring its potential as a biodegradable alternative to synthetic additives. Additionally, its chelating properties have made it a subject of interest in environmental science, particularly in heavy metal remediation.

The synthesis of CAS No. 4445-30-1 typically involves the condensation of salicylic acid derivatives with aromatic aldehydes, followed by dehydration. This process is optimized for high yield and purity, ensuring the compound meets stringent industry standards. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its structural integrity and purity, which are critical for its applications in pharmaceutical intermediates and cosmetic formulations.

One of the most frequently asked questions about 2-(2-Hydroxyphenyl)benzoic acid, dehydrate is its safety profile. Extensive studies have shown that it exhibits low toxicity, making it suitable for use in consumer products. However, as with any chemical compound, proper handling and storage are essential to ensure safety. Another common query revolves around its solubility—it is moderately soluble in organic solvents like ethanol and acetone but has limited solubility in water, which influences its formulation in various applications.

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In conclusion, 2-(2-Hydroxyphenyl)benzoic acid, dehydrate (CAS No. 4445-30-1) stands out as a multifaceted compound with broad applicability. Its chemical versatility, coupled with its alignment with eco-friendly trends, positions it as a valuable asset in modern science and industry. As research continues to uncover new potentials, this compound is likely to remain a focal point in innovative material development and sustainable solutions.